methyl 3-(6-chloro-1,3-benzodioxol-5-yl)-2-cyanoacrylate
Overview
Description
Methyl 3-(6-chloro-1,3-benzodioxol-5-yl)-2-cyanoacrylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly used in the synthesis of other chemicals and has been found to have several biochemical and physiological effects.
Mechanism of Action
The mechanism of action of methyl 3-(6-chloro-1,3-benzodioxol-5-yl)-2-cyanoacrylate is not fully understood. However, it has been suggested that the compound may act as an inhibitor of certain enzymes, such as acetylcholinesterase. This inhibition may lead to an increase in the levels of certain neurotransmitters, resulting in various biochemical and physiological effects.
Biochemical and Physiological Effects:
Methyl 3-(6-chloro-1,3-benzodioxol-5-yl)-2-cyanoacrylate has been found to have several biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. Additionally, it has been found to have antifungal and antibacterial properties, making it useful in the treatment of various infections.
Advantages and Limitations for Lab Experiments
One of the advantages of using methyl 3-(6-chloro-1,3-benzodioxol-5-yl)-2-cyanoacrylate in lab experiments is its high purity and stability. Additionally, it is relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using this compound is its toxicity. It can be harmful if ingested or inhaled, and precautions should be taken when handling the compound.
Future Directions
There are several future directions for the study of methyl 3-(6-chloro-1,3-benzodioxol-5-yl)-2-cyanoacrylate. One potential direction is the development of new synthetic methods for the compound. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in various fields. Finally, the toxicity of the compound should be further studied to ensure safe handling and use in lab experiments.
In conclusion, methyl 3-(6-chloro-1,3-benzodioxol-5-yl)-2-cyanoacrylate is a chemical compound that has potential applications in various fields. Its synthesis method is relatively simple, and it has been found to have several biochemical and physiological effects. However, precautions should be taken when handling the compound due to its toxicity. Further research is needed to fully understand the potential applications of the compound and to ensure safe handling in lab experiments.
Scientific Research Applications
Methyl 3-(6-chloro-1,3-benzodioxol-5-yl)-2-cyanoacrylate has been extensively studied for its potential applications in various fields. It has been found to be useful in the synthesis of other chemicals, including pharmaceuticals and agrochemicals. Additionally, it has been studied for its potential use as a fluorescent probe for the detection of certain biological molecules.
properties
IUPAC Name |
methyl (Z)-3-(6-chloro-1,3-benzodioxol-5-yl)-2-cyanoprop-2-enoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClNO4/c1-16-12(15)8(5-14)2-7-3-10-11(4-9(7)13)18-6-17-10/h2-4H,6H2,1H3/b8-2- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRFVCDDKRHSLEX-WAPJZHGLSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(=CC1=CC2=C(C=C1Cl)OCO2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)/C(=C\C1=CC2=C(C=C1Cl)OCO2)/C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl (2Z)-3-(6-chloro-1,3-benzodioxol-5-yl)-2-cyanoprop-2-enoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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